Cas no 145657-28-9 (2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile)

• Product Name: 2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile
• CAS No: 145657-28-9
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• MDL: MFCD00170560
• CID: 171457
• PubChem ID: 785088
• Update Time: 2025-09-21

2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-[(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino]-
• 2-[(5,5-dimethyl-3-oxocyclohexen-1-yl)amino]benzonitrile
• 2-(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)aminobenzonitrile
• 145657-28-9
• 2-((5,5-DIMETHYL-3-OXOCYCLOHEX-1-ENYL)AMINO)BENZENECARBONITRILE
• 2-((5,5-Dimethyl-3-oxo-1-cyclohexen-1-yl)amino)benzonitrile
• CB06991
• 2-[(5,5-dimethyl-3-oxocyclohex-1-en-1-yl)amino]benzonitrile
• EN300-302501
• 3-(2-Cyanoanilino)-5,5-dimethyl-2-cyclohexen-1-one
• CHEMBL3301763
• DTXSID40163128
• Benzonitrile, 2-((5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)amino)-
• MS-6462
• SMSF0003538
• NCGC00245552-01
• AKOS005445070
• 2-[(5,5-DIMETHYL-3-OXO-1-CYCLOHEXENYL)AMINO]BENZONITRILE
• CBMicro_004989
• MFCD00170560

• MDL： MFCD00170560
• Inchi： 1S/C15H16N2O/c1-15(2)8-12(7-13(18)9-15)17-14-6-4-3-5-11(14)10-16/h3-7,17H,8-9H2,1-2H3
• InChI Key： IXPVVOPDXTXQOP-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC(C)(C)C1)NC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 240.12638
• Monoisotopic Mass: 240.126263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9
• XLogP3: 3.3

Experimental Properties

• Density: 1.14
• Boiling Point: 397.3°Cat760mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.576
• PSA: 52.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles